Cas no 40566-08-3 (4-iodo-1-methyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 4-iodo-1-methyl-1H-pyrrole-2-carbaldehyde
• CAS No: 40566-08-3
• MF: C₆H₆INO
• MW: 235.022413730621
• MDL: MFCD33032273
• CID: 5666500
• PubChem ID: 11020838
• Update Time: 2023-09-11

4-iodo-1-methyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-27722463
• 4-iodo-1-methylpyrrole-2-carbaldehyde
• 40566-08-3
• DTXSID801262249
• 4-Iodo-1-methyl-1H-pyrrole-2-carboxaldehyde
• 4-iodo-1-methyl-1H-pyrrole-2-carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 4-iodo-1-methyl-

• MDL： MFCD33032273
• Inchi： 1S/C6H6INO/c1-8-3-5(7)2-6(8)4-9/h2-4H,1H3
• InChI Key： GHHYKNRBUUPSEV-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)N(C)C=1

Computed Properties

• Exact Mass: 234.94941g/mol
• Monoisotopic Mass: 234.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.87±0.1 g/cm3(Predicted)
• Boiling Point: 289.6±25.0 °C(Predicted)
• pka: -9.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes